Cas no 1752-24-5 (4,4'-Iminodiphenol)

4,4'-Iminodiphenol Properties

Names and Identifiers

• Phenol, 4,4'-iminobis-
• 4-(4-hydroxyanilino)phenol
• 4,4'-iminodiphenol
• 4,4'-Azanediyldiphenol
• 4,4'-dihydroxydiphenylamine
• 4,4'-Iminobisphenol
• 4,4'-Imino-di-phenol
• 4.4'-Dioxy-diphenylamin
• Bis-(4-hydroxy-phenyl)-amin
• Bis(4-hydroxyphenyl)amine
• Bis(p-hydroxyphenyl)amine
• EINECS 217-136-3
• leuco indophenol
• Phenol,4,4'-iminobis
• Phenol,4,4'-iminodi
• Paracetamol Impurity M
• 4-(4-hydroxyphenylamino)phenol
• MFCD00091563
• UNII-GT5H6Q4HYA
• CHEMBL470673
• SB34282
• 1752-24-5
• NS00025750
• GT5H6Q4HYA
• CBDivE_002778
• HY-135324
• PARACETAMOL IMPURITY M [EP IMPURITY]
• SCHEMBL306231
• Dioxydiphenylamin
• 4,4-AZANEDIYLDIPHENOL
• BS-50096
• YRUPBAWWCPVHFT-UHFFFAOYSA-N
• BRN 2104633
• 4-13-00-01064 (Beilstein Handbook Reference)
• CS-0111408
• AKOS003632031
• Phenol, 4,4'-iminodi-
• DTXSID6061945
• Leucoindophenol
• STL282748
• DA-70036
• 4,4'-Iminodiphenol
• 4,4'-Dihydroxydiphenylamine
• PARACETAMOL IMPURITY M (EP IMPURITY)
• PARACETAMOL IMPURITY M
• 4,4'-azanediyldiphenol
• DTXCID6035574
• +Expand

• MDL： MFCD00091563
• InChIKey： YRUPBAWWCPVHFT-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H11NO2/c14-11-5-1-9(2-6-11)13-10-3-7-12(15)8-4-10/h1-8,13-15H
• SMILES： N(C1C=CC(O)=CC=1)C1C=CC(O)=CC=1

Computed Properties

• Exact Mass: 201.078979g/mol
• Surface Charge: 0
• XLogP3: 2.5
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 201.078979g/mol
• Monoisotopic Mass: 201.078979g/mol
• Topological Polar Surface Area: 52.5Ų
• Heavy Atom Count: 15
• Complexity: 162
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 2.91440
• PSA: 52.49000
• Refractive Index: 1.5560 (estimate)
• Boiling Point: 339.14°C (rough estimate)
• Melting Point: Not available
• Vapor Pressure: 0.0±0.8 mmHg at 25°C
• Flash Point: 158.8±11.5 °C
• Density: 1.1574 (rough estimate)

4,4'-Iminodiphenol Security Information

• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

4,4'-Iminodiphenol Customs Data

• HS CODE：2922299090
• Customs Data：

  China Customs Code:

  2922299090

  Overview:

  2922299090. Other amino groups(naphthol\phenol)And ether\Esters [including their salts, Except those containing more than one oxygen-containing group]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Summary:

  2922299090. other amino-naphthols and other amino-phenols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%